Cas no 80586-53-4 (Methyl 4-Methyl-1,2,5-oxadiazole-3-acetate)

• Product Name: Methyl 4-Methyl-1,2,5-oxadiazole-3-acetate
• CAS No: 80586-53-4
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5063575
• Update Time: 2023-08-24

Methyl 4-Methyl-1,2,5-oxadiazole-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Methyl-1,2,5-oxadiazole-3-acetate

• Inchi： 1S/C6H8N2O3/c1-4-5(8-11-7-4)3-6(9)10-2/h3H2,1-2H3
• InChI Key： OYAWLPFPDGBWJX-UHFFFAOYSA-N
• SMILES： O1N=C(C)C(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• XLogP3: 0
• Topological Polar Surface Area: 65.2